Cas no 946303-18-0 (4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide)

• Product Name: 4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide
• CAS No: 946303-18-0
• MF: C₂₁H₂₁FN₄O₂
• MW: 380.415447950363
• CID: 6239217
• PubChem ID: 42474498
• Update Time: 2025-06-11

4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide
• F2444-0153
• 946303-18-0
• 4-fluoro-N-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]benzamide
• 4-fluoro-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)benzamide
• AKOS024648706
• 4-fluoro-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}benzamide

• Inchi： 1S/C21H21FN4O2/c1-3-12-28-20-13-19(23-14(2)24-20)25-17-8-10-18(11-9-17)26-21(27)15-4-6-16(22)7-5-15/h4-11,13H,3,12H2,1-2H3,(H,26,27)(H,23,24,25)
• InChI Key： GYQAEJMIFFFSNS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OCCC)=O

Computed Properties

• Exact Mass: 380.16485409g/mol
• Monoisotopic Mass: 380.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide

Comprehensive Analysis of 4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide (CAS No. 946303-18-0): Properties, Applications, and Research Insights

In the realm of pharmaceutical and agrochemical research, 4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide (CAS No. 946303-18-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This pyrimidine derivative belongs to a class of compounds widely studied for their biological activities, including kinase inhibition and antimicrobial properties. Researchers and industry professionals frequently search for terms like "pyrimidine-based drug discovery," "fluorinated benzamide applications," and "CAS 946303-18-0 synthesis," reflecting the growing demand for specialized knowledge in this niche.

The molecular structure of 4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide combines a fluorinated benzamide moiety with a 2-methyl-6-propoxypyrimidine group, creating a versatile scaffold for medicinal chemistry. Recent studies highlight its potential as a kinase inhibitor, a hot topic in oncology research, where targeted therapies are revolutionizing cancer treatment. Keywords such as "kinase inhibitor design" and "small molecule therapeutics" align with current trends in precision medicine, making this compound relevant to cutting-edge biomedical applications.

From a synthetic chemistry perspective, the propoxy substitution on the pyrimidine ring enhances the compound's metabolic stability, a critical factor in drug development. This feature resonates with frequent search queries like "improving drug half-life" and "metabolically stable compounds." The fluoro substituent further contributes to bioavailability, a key consideration in modern pharmacokinetic optimization strategies. Analytical techniques such as HPLC purification and NMR characterization are essential for working with this compound, as evidenced by common search terms in the scientific community.

Beyond pharmaceutical applications, CAS 946303-18-0 has shown promise in agrochemical research, particularly in the development of novel crop protection agents. The pyrimidine core structure is known to interact with biological targets in pests, making it valuable for sustainable agriculture solutions. This aligns with growing public interest in "eco-friendly pesticides" and "reduced chemical footprint" agriculture, topics that dominate environmental discourse today.

Quality control and analytical method development for 4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide require specialized expertise. Common laboratory challenges include achieving optimal chromatographic separation and ensuring compound purity, which correspond to frequent technical searches like "HPLC method development for pyrimidines." The compound's UV absorption characteristics make it particularly suitable for detection using advanced spectroscopic techniques.

In the context of intellectual property and patent literature, CAS 946303-18-0 appears in several filings related to heterocyclic compounds with therapeutic potential. This connects to popular queries about "patent landscape analysis" and "emerging drug candidates." The compound's structural features make it a valuable lead compound for further derivatization, a strategy often employed in medicinal chemistry optimization programs.

Storage and handling of 4-fluoro-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}benzamide require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed, including protection from moisture and extreme temperatures. These practical considerations generate frequent searches for "chemical stability best practices" among laboratory professionals.

The future research directions for CAS 946303-18-0 may explore its potential in combination therapies or as a chemical probe for biological target identification. These applications align with trending topics in drug discovery such as "polypharmacology approaches" and "target deconvolution strategies." As the scientific community continues to investigate structure-activity relationships in pyrimidine derivatives, this compound will likely remain relevant in both academic and industrial research settings.